Cas no 954607-23-9 (5-methyl-N-2-(propane-1-sulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylthiophene-2-sulfonamide)

• Product Name: 5-methyl-N-2-(propane-1-sulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylthiophene-2-sulfonamide
• CAS No: 954607-23-9
• MF: C₁₇H₂₂N₂O₄S₃
• MW: 414.56258058548
• CID: 6296821
• PubChem ID: 16926670
• Update Time: 2025-07-15

5-methyl-N-2-(propane-1-sulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylthiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-methyl-N-2-(propane-1-sulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylthiophene-2-sulfonamide
• 954607-23-9
• AKOS024644952
• 5-methyl-N-(2-(propylsulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl)thiophene-2-sulfonamide
• 5-methyl-N-[2-(propane-1-sulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl]thiophene-2-sulfonamide
• F2383-0621
• 5-methyl-N-(2-propylsulfonyl-3,4-dihydro-1H-isoquinolin-7-yl)thiophene-2-sulfonamide

• Inchi： 1S/C17H22N2O4S3/c1-3-10-25(20,21)19-9-8-14-5-6-16(11-15(14)12-19)18-26(22,23)17-7-4-13(2)24-17/h4-7,11,18H,3,8-10,12H2,1-2H3
• InChI Key： MLAXCWQYAUHERM-UHFFFAOYSA-N
• SMILES： S(CCC)(N1CC2C=C(C=CC=2CC1)NS(C1=CC=C(C)S1)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 414.07417071g/mol
• Monoisotopic Mass: 414.07417071g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 684
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 129Ų

Additional information on 5-methyl-N-2-(propane-1-sulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylthiophene-2-sulfonamide

Introduction to 5-methyl-N-2-(propane-1-sulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylthiophene-2-sulfonamide (CAS No. 954607-23-9)

5-methyl-N-2-(propane-1-sulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylthiophene-2-sulfonamide, with the CAS number 954607-23-9, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of sulfonamides and features a unique structural combination of a thiophene ring, a tetrahydroisoquinoline moiety, and a sulfonyl group. These structural elements contribute to its diverse biological activities and make it a promising candidate for various pharmacological studies.

The synthesis of 5-methyl-N-2-(propane-1-sulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylthiophene-2-sulfonamide typically involves multi-step reactions that require precise control over reaction conditions to ensure high yields and purity. Recent advancements in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research and development purposes.

In terms of its biological activity, 5-methyl-N-2-(propane-1-sulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylthiophene-2-sulfonamide has been extensively studied for its potential as an inhibitor of various enzymes and receptors. One of the most notable areas of research is its activity as an inhibitor of protein kinases, which are key regulators of cellular signaling pathways. Studies have shown that this compound can effectively inhibit the activity of specific kinases involved in cancer progression, making it a potential lead compound for the development of novel anticancer drugs.

Beyond its anticancer properties, 5-methyl-N-2-(propane-1-sulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylthiophene-2-sulfonamide has also demonstrated promising antiviral activity. Research has indicated that it can inhibit the replication of certain viruses by interfering with viral enzymes or host cell factors essential for viral replication. This dual functionality as both an anticancer and antiviral agent highlights its versatility and broad therapeutic potential.

The pharmacokinetic properties of 5-methyl-N-2-(propane-1-sulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylthiophene-2-sulfonamide have also been investigated to understand its behavior in biological systems. Studies have shown that it exhibits good oral bioavailability and favorable metabolic stability, which are crucial factors for drug development. Additionally, its low toxicity profile in preclinical studies suggests that it may be safe for use in humans.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-methyl-N-2-(propane-1-sulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylthiophene-2-sulfonamide in treating various diseases. Early results from phase I trials have been encouraging, with the compound demonstrating significant therapeutic effects with minimal adverse side effects. These findings have paved the way for further clinical investigations and potential commercialization.

In conclusion, 5-methyl-N-2-(propane-1-sulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylthiophene-2-sulfonamide (CAS No. 954607-23-9) is a multifaceted compound with a wide range of potential applications in medicine. Its unique structure and diverse biological activities make it an exciting area of research for both academic and industrial scientists. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in the development of innovative treatments for various diseases.